Cas no 56640-54-1 (1-Butanamine, 2-(methoxymethyl)-)

• Product Name: 1-Butanamine, 2-(methoxymethyl)-
• CAS No: 56640-54-1
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 4040340
• PubChem ID: 55289760
• Update Time: 2025-06-13

1-Butanamine, 2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 2-(methoxymethyl)-
• 2-(Aminomethyl)-1-methoxybutane
• 2-(Methoxymethyl)butan-1-amine
• AKOS006362203
• SCHEMBL2633051
• EN300-719506
• 56640-54-1

• Inchi： 1S/C6H15NO/c1-3-6(4-7)5-8-2/h6H,3-5,7H2,1-2H3
• InChI Key： UWVJSXXHAVYHTL-UHFFFAOYSA-N
• SMILES： C(N)C(COC)CC

Computed Properties

• Exact Mass: 117.115364102Da
• Monoisotopic Mass: 117.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.3Ų

Additional information on 1-Butanamine, 2-(methoxymethyl)-

1-Butanamine, 2-(methoxymethyl)- (CAS No. 56640-54-1): A Comprehensive Overview

1-Butanamine, 2-(methoxymethyl)- (CAS No. 56640-54-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as N-(2-methoxymethyl)butylamine, is characterized by its unique structure and functional groups, which make it an essential building block for a wide range of applications.

The molecular formula of 1-Butanamine, 2-(methoxymethyl)- is C₆H₁₅NO, and its molecular weight is approximately 117.19 g/mol. The compound features a primary amine group (-NH₂) and a methoxymethyl group (-CH₂OCH₃) attached to the butyl chain. These functional groups endow the molecule with distinct chemical properties, such as basicity, nucleophilicity, and solubility in both polar and non-polar solvents.

In recent years, 1-Butanamine, 2-(methoxymethyl)- has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of drugs with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of N-(2-methoxymethyl)butylamine in the development of novel antiviral agents. The compound's ability to form stable derivatives with high biological activity makes it a valuable precursor in drug design and synthesis.

Beyond pharmaceuticals, 1-Butanamine, 2-(methoxymethyl)- has found applications in materials science and polymer chemistry. Its reactivity and functional versatility make it an ideal candidate for the synthesis of advanced polymers and copolymers. Research conducted at the University of California, Berkeley, demonstrated the use of N-(2-methoxymethyl)butylamine in the preparation of polyurethanes with enhanced mechanical properties and improved thermal stability. These polymers have potential applications in various industries, including automotive, aerospace, and electronics.

The synthesis of 1-Butanamine, 2-(methoxymethyl)- can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of 1-butanamine with chloromethyl methyl ether (CMME) in the presence of a base such as sodium hydride (NaH). This reaction proceeds via nucleophilic substitution (SN2 mechanism), yielding N-(2-methoxymethyl)butylamine with high yield and selectivity. Another approach involves the catalytic hydrogenation of N-(2-chloromethyl)butylamine over a palladium catalyst.

The physical properties of 1-Butanamine, 2-(methoxymethyl)- are also noteworthy. It is a colorless liquid with a characteristic amine odor and a boiling point around 135°C at atmospheric pressure. The compound is soluble in water and most organic solvents, making it easy to handle and process in laboratory settings. However, due to its basic nature, it can react with acids to form salts, which may affect its stability and reactivity under certain conditions.

In terms of safety and handling, 1-Butanamine, 2-(methoxymethyl)- should be stored in tightly sealed containers away from strong acids and oxidizing agents. It is recommended to use appropriate personal protective equipment (PPE) when handling this compound to avoid skin contact and inhalation. While not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and disposal.

The environmental impact of 1-Butanamine, 2-(methoxymethyl)- is another important consideration. Studies have shown that this compound can biodegrade under aerobic conditions but may persist in anaerobic environments. Therefore, it is crucial to implement best practices for waste management to minimize any potential environmental impact.

In conclusion, 1-Butanamine, 2-(methoxymethyl)- (CAS No. 56640-54-1) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an invaluable reagent for researchers and industrial chemists alike. As ongoing research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow even further.